Cas no 501686-89-1 (4H-1,2,4-Triazole,3,3'-(1,4-phenylene)bis[5-[4-(1,1-dimethylethyl)phenyl]-4-phenyl-)
501686-89-1 structure
Product Name:4H-1,2,4-Triazole,3,3'-(1,4-phenylene)bis[5-[4-(1,1-dimethylethyl)phenyl]-4-phenyl-
CAS No:501686-89-1
MF:C42H40N6
MW:628.807209014893
CID:1566484
Update Time:2024-08-24
4H-1,2,4-Triazole,3,3'-(1,4-phenylene)bis[5-[4-(1,1-dimethylethyl)phenyl]-4-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 4H-1,2,4-Triazole,3,3'-(1,4-phenylene)bis[5-[4-(1,1-dimethylethyl)phenyl]-4-phenyl-
- 4H-1,2,4-Triazole, 3,3'-(1,4-phenylene)bis[5-[4-(1,1-dimethylethyl)phenyl]-4-phenyl-
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- Inchi: 1S/C42H40N6/c1-41(2,3)33-25-21-31(22-26-33)39-45-43-37(47(39)35-13-9-7-10-14-35)29-17-19-30(20-18-29)38-44-46-40(48(38)36-15-11-8-12-16-36)32-23-27-34(28-24-32)42(4,5)6/h7-28H,1-6H3
- InChI Key: WGSVGASOCRJFCR-UHFFFAOYSA-N
- SMILES: C1(C2N(C3=CC=CC=C3)C(C3=CC=C(C(C)(C)C)C=C3)=NN=2)=CC=C(C2N(C3=CC=CC=C3)C(C3=CC=C(C(C)(C)C)C=C3)=NN=2)C=C1
Computed Properties
- Exact Mass: 628.3318
Experimental Properties
- Density: 1.13±0.1 g/cm3(Predicted)
- Boiling Point: 791.3±70.0 °C(Predicted)
- PSA: 61.42
- pka: 1.11±0.10(Predicted)
4H-1,2,4-Triazole,3,3'-(1,4-phenylene)bis[5-[4-(1,1-dimethylethyl)phenyl]-4-phenyl- Related Literature
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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